trans-2-Pentenal

Specification

• CAS No.: 31424-04-1
• Molecular Formula: C5H8O
• Molecular Weight: 84.12 g/mol
• IUPAC Name: (E)-pent-2-enal
• Standard InChI: InChI=1S/C5H8O/c1-2-3-4-5-6/h3-5H,2H2,1H3/b4-3+
• Standard InChI Key: DTCCTIQRPGSLPT-ONEGZZNKSA-N
• Isomeric SMILES: CC/C=C/C=O
• SMILES: CCC=CC=O
• Canonical SMILES: CCC=CC=O

Introduction

Chemical Identity and Structural Characteristics

trans-2-Pentenal (CAS No. 1576-87-0) is a five-carbon unsaturated aldehyde characterized by a trans-configuration at the double bond between the second and third carbon atoms. Its IUPAC name, (E)-pent-2-enal, reflects this stereochemistry. The compound’s molecular structure grants it unique reactivity, particularly in electrophilic addition and polymerization reactions. Key identifiers include:

• Molecular Weight: 84.12 g/mol

• Refractive Index: $n_{\text{D}}^{20}$ = 1.434 (lit.)

• BRN Registry Number: 1719742

Spectroscopic studies, including infrared resonant vacuum ultraviolet mass-analysed threshold ionisation (IR-VUV-MATI) spectroscopy, have identified two dominant conformers: tt-cis (planar) and tt-gauche (non-planar), which influence its interactions in atmospheric and synthetic processes.

Physical and Chemical Properties

The compound exhibits distinct physical properties that underpin its industrial utility:

Property	Value	Conditions
Boiling Point	80–81 °C	160 mmHg (lit.)
Density	0.86 g/mL	25 °C (lit.)
Flash Point	73 °F (22.8 °C)	Closed cup
Solubility	Insoluble in water; soluble in chloroform, ethyl acetate, methanol	25 °C
Melting Point	-101.15°C (estimate)	—

The air-sensitive nature of trans-2-pentenal necessitates storage at 0–6°C in inert environments to prevent oxidative degradation. Its unsaturated structure also renders it reactive toward nucleophiles, making it a valuable intermediate in organic synthesis.

Environmental and Atmospheric Behavior

Recent studies using IR-VUV-MATI spectroscopy have elucidated trans-2-pentenal’s role in atmospheric chemistry. Key findings include:

• Conformational Flexibility: The tt-cis and tt-gauche conformers exhibit varying reactivity toward NO₃ radicals, influencing its atmospheric lifetime.

• Pollution Potential: As a biogenic volatile organic compound (BVOC), it participates in ozone and secondary organic aerosol (SOA) formation, contributing to air quality degradation.

Market Dynamics and Economic Impact

The global trans-2-pentenal market, valued at $58.5 million in 2025, is projected to grow at a CAGR of 5.7%, reaching $91.15 million by 2033. Regional insights include:

Region	2025 Market Share	2033 Projection (USD Million)	CAGR (2025–2033)
North America	23.81%	21.25	5.42%
Europe	20.49%	19.71	5.12%
Asia-Pacific	38.20%	37.89	6.01%

Growth drivers include rising demand in flavor additives and sustainable polymer production.